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Compound of Interest

Compound Name:
3-Bromopropylamine

hydrobromide

Cat. No.: B145992 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 3-Bromopropylamine hydrobromide, a compound identified

as a skin, eye, and respiratory irritant.[1][2][3][4][5] Adherence to these guidelines is mandatory

to ensure the safety of all laboratory personnel and to maintain a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Bromopropylamine hydrobromide poses specific risks that necessitate the use of

appropriate personal protective equipment.[1][3] The primary hazards are skin irritation (H315),

serious eye irritation (H319), and potential respiratory irritation (H335).[1][2][3][4]

Table 1: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b145992?utm_src=pdf-interest
https://www.benchchem.com/product/b145992?utm_src=pdf-body
https://aksci.com/sds/J91085_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopropylamine-hydrobromide
https://cn.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar5003-71-4.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0368238.htm?N=India
https://www.haz-map.com/Agents/19768
https://www.benchchem.com/product/b145992?utm_src=pdf-body
https://aksci.com/sds/J91085_SDS.pdf
https://cn.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar5003-71-4.pdf
https://aksci.com/sds/J91085_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopropylamine-hydrobromide
https://cn.canbipharm.com/uploads/chemicals/pdf/Alfa-Aesar5003-71-4.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0368238.htm?N=India
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and
Standards

Eyes/Face

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be appropriate in some

situations.

Eyewear must be tested and

approved under appropriate

government standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1][6]

Hands Chemically resistant gloves.

Glove material and thickness

must be selected based on the

specific conditions of use and

potential for direct contact.

Body

Protective clothing to prevent

skin exposure. A lab coat is the

minimum requirement.

---

Respiratory

A NIOSH-approved N95 dust

mask or higher-level respirator

should be used when handling

the solid form to avoid dust

inhalation.[7]

Use only in a well-ventilated

area.[1][6][8]

Safe Handling and Operational Workflow
All handling of 3-Bromopropylamine hydrobromide must be conducted in a designated area,

preferably within a chemical fume hood to ensure adequate ventilation.[6][8] Avoid the

generation and accumulation of dust.[1]

Experimental Workflow for Handling 3-Bromopropylamine Hydrobromide
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Caption: Workflow for Handling 3-Bromopropylamine Hydrobromide.
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Storage and Incompatibilities
Proper storage is critical to maintaining the stability and integrity of 3-Bromopropylamine
hydrobromide and to prevent hazardous reactions.

Table 2: Storage Conditions

Parameter Requirement

Container Store in a tightly-closed container.[1][8]

Environment
Store in a cool, dry, well-ventilated area.[1][8]

May be stored under an inert atmosphere.[6][9]

Incompatible Substances Keep away from strong oxidizing agents.[1][6]

Ignition Sources Keep away from sources of ignition.[1]

First Aid and Emergency Procedures
In the event of exposure, immediate and appropriate first aid is crucial.

Table 3: First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Call a poison center or

doctor if you feel unwell.[1]

Skin Contact

Immediately remove any contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[6]

Facilities storing or utilizing this material should be equipped with an eyewash fountain and a

safety shower.[1][6]

Spill and Disposal Plan
In the event of a spill, prevent further leakage if it is safe to do so.[1] Vacuum, sweep up, or

absorb the material with an inert substance and place it into a suitable, closed container for

disposal.[1][6]

Disposal Protocol:

Disposal of 3-Bromopropylamine hydrobromide and its containers must be conducted in

accordance with all applicable federal, state, and local regulations.[1] This material should be

disposed of as hazardous waste at an approved waste disposal plant.[1][6] Do not allow the

product to enter drains, other waterways, or soil.[1] Do not reuse empty containers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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